Cas no 2228924-47-6 (2-bromo-1-nitro-3-(prop-2-yn-1-yl)benzene)

• Product Name: 2-bromo-1-nitro-3-(prop-2-yn-1-yl)benzene
• CAS No: 2228924-47-6
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• CID: 6489931
• PubChem ID: 165668003
• Update Time: 2025-07-23

2-bromo-1-nitro-3-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-nitro-3-(prop-2-yn-1-yl)benzene
• EN300-1922092
• 2228924-47-6

• Inchi： 1S/C9H6BrNO2/c1-2-4-7-5-3-6-8(9(7)10)11(12)13/h1,3,5-6H,4H2
• InChI Key： GNWMNAJTDWBBFP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC#C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.95819g/mol
• Monoisotopic Mass: 238.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-bromo-1-nitro-3-(prop-2-yn-1-yl)benzene

Comprehensive Overview of 2-bromo-1-nitro-3-(prop-2-yn-1-yl)benzene (CAS No. 2228924-47-6)

2-bromo-1-nitro-3-(prop-2-yn-1-yl)benzene (CAS No. 2228924-47-6) is a specialized aromatic compound featuring a unique combination of functional groups, including a bromo substituent, a nitro group, and a propargyl moiety. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The compound's molecular formula and structural features have garnered significant interest among researchers exploring click chemistry, cross-coupling reactions, and bioorthogonal labeling techniques.

In recent years, the demand for nitroaromatic compounds like 2-bromo-1-nitro-3-(prop-2-yn-1-yl)benzene has surged due to their versatility in drug discovery and material science. The compound's propargyl group enables efficient participation in Cu-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern bioconjugation strategies. Researchers frequently search for "synthesis of nitropropargyl benzene derivatives" or "applications of bromonitroarenes," reflecting its relevance in cutting-edge scientific workflows.

The physicochemical properties of CAS 2228924-47-6 contribute to its utility in heterocyclic chemistry. Its electron-withdrawing nitro group enhances reactivity in nucleophilic aromatic substitution (SNAr) reactions, while the bromine atom serves as a handle for palladium-catalyzed couplings such as Suzuki or Sonogashira reactions. These attributes align with trending topics like "green chemistry approaches to functionalized aromatics" and "sustainable catalytic processes," addressing contemporary concerns about environmentally friendly synthesis.

Analytical characterization of 2-bromo-1-nitro-3-(prop-2-yn-1-yl)benzene typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy—techniques frequently queried in scientific databases. The compound's chromatographic behavior and spectral fingerprints are critical for quality control in research applications. Recent publications have highlighted its role in developing fluorescent probes and molecular sensors, tapping into the growing interest in "small-molecule imaging agents" and "bioactive scaffold design."

From a commercial perspective, CAS 2228924-47-6 occupies a niche but expanding market segment. Suppliers often field inquiries about "bulk availability of propargyl-substituted nitroarenes" or "custom synthesis of brominated aromatic building blocks." The compound's stability under standard storage conditions and compatibility with diverse reaction media make it attractive for high-throughput screening libraries and combinatorial chemistry platforms—areas experiencing rapid growth in pharmaceutical R&D.

Emerging applications of 2-bromo-1-nitro-3-(prop-2-yn-1-yl)benzene in polymer chemistry have also been documented, particularly in the design of clickable polymeric materials. This intersects with popular search trends like "smart materials fabrication" and "functional surface modification." The compound's ability to serve as a multifunctional linker addresses key challenges in nanotechnology and biomaterials engineering, making it a subject of ongoing patent activity.

Safety considerations for handling nitroaromatic compounds remain a frequent topic in scientific forums, with proper laboratory protocols and waste disposal methods being essential discussion points. While CAS 2228924-47-6 is primarily used in controlled research environments, its material safety data and handling precautions are routinely updated to reflect current industrial hygiene standards and regulatory requirements.

In conclusion, 2-bromo-1-nitro-3-(prop-2-yn-1-yl)benzene represents a strategically important chemical building block whose applications span multiple disciplines. Its unique molecular architecture continues to inspire innovations in medicinal chemistry, materials science, and chemical biology, positioning it as a compound of enduring scientific and industrial relevance.